Cas no 1805495-20-8 (Methyl 4-cyano-2-hydroxymethyl-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-2-hydroxymethyl-5-nitrobenzoate
• CAS No: 1805495-20-8
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4949705
• Update Time: 2023-08-22

Methyl 4-cyano-2-hydroxymethyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxymethyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)8-3-9(12(15)16)6(4-11)2-7(8)5-13/h2-3,13H,5H2,1H3
• InChI Key： LDRZPBGYSDRBCR-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116